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The table below consolidates the quantitative data available for Tridecanoic acid-d9.

Parameter Specification

Molecular Formula C₁₃H₁₇D₉O₂ [1]

Average Molecular
Weight

223.40 g/mol [1] [2]

Isotopic
Enrichment

98 atom % D [2]

Deuterium
Position

10,10,11,11,12,12,13,13,13-d₉ (on the last 4 carbon atoms of the chain) [1] [2]

Chemical Purity Not explicitly stated for isotopic purity analysis. (One source mentions a chemical
purity of 99.13% for the non-deuterated compound) [3].

Storage Store at room temperature [2].

Analytical Application & Workflow

Tridecanoic acid-d9 is primarily used as an internal standard in quantitative analysis. Its deuterated

structure mimics the analytical behavior of natural fatty acids while providing a distinct mass signature in

techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
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Spectrometry (LC-MS), which allows for precise measurement of target compounds in complex mixtures

[1] [4].

The following workflow outlines a general GC-MS method for fatty acid analysis that incorporates

Tridecanoic acid-d9 as a surrogate standard, based on applications of its non-deuterated form [4].

Start: Sample Preparation

1. Add Internal Standard
(Tridecanoic acid-d9)

2. Liquid-Liquid Extraction
(e.g., with Dichloromethane)

3. Derivatization
(Estherification with BF₃/MeOH)

4. GC-MS Analysis

5. Data Quantification

Click to download full resolution via product page

General analytical workflow using Tridecanoic acid-d9 as an internal standard.
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Beyond its analytical applications, the non-deuterated Tridecanoic acid (C13:0) has reported biological

activity. It is classified as a saturated fatty acid and is found in various foods like coconut and nutmeg [3].

One key area of research involves its potential antimicrobial properties.

Mechanism of Action: Tridecanoic acid has been identified as an antipersister and antibiofilm
agent [1].
Biological Target: It has been shown to inhibit Escherichia coli persistence and biofilm
formation [1]. This suggests it may interfere with bacterial defense mechanisms that make them
resistant to antibiotics.

Experimental Considerations

When working with Tridecanoic acid-d9 for research, keep the following in mind:

Purpose as a Tracer: The compound is explicitly intended for use as a tracer or internal standard
in quantitative analytical techniques like NMR, GC-MS, and LC-MS [1].

Stability: The compound is described as stable if stored under the recommended conditions.
However, it is advised to re-analyze the chemical purity after three years before use [2].

Handling: While one source classifies it as non-hazardous for transport [2], standard safe
laboratory practices for handling chemicals should always be followed.

Need Custom Synthesis?
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d9-isotopic-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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